4-Bromo-1,1-difluorobut-1-ene
Overview
Description
“4-Bromo-1,1-difluorobut-1-ene” is a chemical compound with the molecular formula C4H5BrF2 . It has a molecular weight of 170.98 g/mol. This product is intended for research use only.
Molecular Structure Analysis
The InChI code for “4-Bromo-1,1-difluorobut-1-ene” is 1S/C4H5BrF2/c5-3-1-2-4(6)7/h2H,1,3H2 . This code provides a standard way to encode the molecule’s structure and can be used to generate a visual representation of the molecule.
Scientific Research Applications
Organic Synthesis
4-Bromo-1,1-difluorobut-1-ene: is a valuable reagent in organic synthesis. It can be used in the preparation of various organic compounds through substitution reactions where the bromine atom is replaced by another nucleophile. This compound can also participate in addition reactions due to the presence of the double bond, making it a versatile building block for synthesizing more complex molecules .
Pharmaceutical Research
In pharmaceutical research, 4-Bromo-1,1-difluorobut-1-ene serves as an intermediate in the synthesis of drug molecules. Its incorporation into larger structures can introduce fluorine atoms into pharmaceuticals, which can significantly alter the biological activity and metabolic stability of the drugs .
Polymer Production
This compound is used in the production of polymers. The difluorobutene moiety can be polymerized or copolymerized to create fluorinated polymers, which are known for their high resistance to solvents, acids, and bases. These materials are useful in creating durable coatings and specialty plastics .
Agricultural Chemicals
4-Bromo-1,1-difluorobut-1-ene: can be utilized in the synthesis of agrochemicals. The introduction of fluorine atoms into pesticides and herbicides can enhance their effectiveness and longevity, reducing the frequency of application needed in agricultural practices .
Material Science
In material science, this compound finds applications in the development of advanced materials. For example, it can be used to introduce fluorinated side chains into silicones or other materials, improving their thermal stability and hydrophobic properties .
Environmental Science
The role of 4-Bromo-1,1-difluorobut-1-ene in environmental science is primarily in the study of fluorinated organic compounds in the environment. Its behavior, degradation, and potential impact on ecosystems can be investigated to understand the environmental fate of similar organofluorine compounds .
properties
IUPAC Name |
4-bromo-1,1-difluorobut-1-ene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5BrF2/c5-3-1-2-4(6)7/h2H,1,3H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSIDFIREQDHYPW-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C(CBr)C=C(F)F |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5BrF2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70381999 |
Source
|
| Record name | 4-bromo-1,1-difluorobut-1-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70381999 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
170.98 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Bromo-1,1-difluorobut-1-ene | |
CAS RN |
147804-02-2 |
Source
|
| Record name | 4-bromo-1,1-difluorobut-1-ene | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70381999 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Bromo-1,1-difluorobut-1-ene | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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